86-74-8

Carbazole

In Stock

• CAS RN:
• 86-74-8

• Formula:
• C12H9N

• InChI:
• InChI=1S/C12H9N/c1-3-7-11-9(5-1)10-6-2-4-8-12(10)13-11/h1-8,13H

• InChIKey:
• UJOBWOGCFQCDNV-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Carbazole appears as white crystals, plates, leaflets or light tan powder. Sublimes readily. Exhibits strong fluorescence and long phosphorescence on exposure to ultraviolet light. (NTP, 1992)
  9H-carbazole is a carbazole. It is a tautomer of a 3H-carbazole, a 1H-carbazole, an 8aH-carbazole and a 4aH-carbazole.
  

Quinoline-4-carboxylic acid

In Stock

• CAS RN:
• 486-74-8

• Formula:
• C10H7NO2

• InChI:
• InChI=1S/C10H7NO2/c12-10(13)8-5-6-11-9-4-2-1-3-7(8)9/h1-6H,(H,12,13)

• InChIKey:
• VQMSRUREDGBWKT-UHFFFAOYSA-N

• Quinoline-4-carboxylic acid is a quinolinemonocarboxylic acid. It is a conjugate acid of a quinoline-4-carboxylate.

Chlorphenesin carbamate

In Stock

• CAS RN:
• 886-74-8

• Formula:
• C10H12ClNO4

• InChI:
• InChI=1S/C10H12ClNO4/c11-7-1-3-9(4-2-7)15-5-8(13)6-16-10(12)14/h1-4,8,13H,5-6H2,(H2,12,14)

• InChIKey:
• SKPLBLUECSEIFO-UHFFFAOYSA-N

• Chlorphenesin carbamate is the carbamate ester of the primary hydroxy group of chlorphenesin. A centrally acting skeletal muscle relaxant, it is used in the symptomatic treatment of painful muscle spasm. It has a role as a muscle relaxant. It is a carbamate ester, a member of monochlorobenzenes and a secondary alcohol. It derives from a chlorphenesin and a carbamic acid.

Tetramisole hydrochloride

In Stock

• CAS RN:
• 5086-74-8

• Formula:
• C11H13ClN2S

• InChI:
• InChI=1S/C11H12N2S.ClH/c1-2-4-9(5-3-1)10-8-13-6-7-14-11(13)12-10;/h1-5,10H,6-8H2;1H

• InChIKey:
• LAZPBGZRMVRFKY-UHFFFAOYSA-N

• Inhibitor of various mammalian alkaline phosphatases (i.e., liver, kidney, placenta, bone and tumor)
  Tetramisole Hydrochloride is an inhibitor of various mammalian alkaline phosphatases (i.e., liver, kidney, placenta, bone and tumor).
  

2-Benzyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol

• CAS RN:
• 50986-74-8

• Formula:
• C17H24O

• InChI:
• InChI=1S/C17H24O/c1-15(2)14-9-10-16(15,3)17(18,12-14)11-13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3

• InChIKey:
• GJMKFCDTPXHNIP-UHFFFAOYSA-N

• 2-Benzyl-1,7,7-trimethylbicyclo[2.2.1]heptan-2-ol is a useful research compound. Its molecular formula is C17H24O and its molecular weight is 244.37 g/mol. The purity is usually 95%.

2-[4-(2-Hydroxyethylamino)anilino]ethanol

In Stock

• CAS RN:
• 63886-74-8

• Formula:
• C10H16N2O2

• InChI:
• InChI=1S/C10H16N2O2/c13-7-5-11-9-1-2-10(4-3-9)12-6-8-14/h1-4,11-14H,5-8H2

• InChIKey:
• FCDKGTXZKZEBPA-UHFFFAOYSA-N

• 2-[4-(2-Hydroxyethylamino)anilino]ethanol is a useful research compound. Its molecular formula is C10H16N2O2 and its molecular weight is 196.25. The purity is usually 95%.

Fentonium

• CAS RN:
• 34786-74-8

• Formula:
• C31H34NO4+

• InChI:
• InChI=1S/C31H34NO4/c1-32(20-30(34)25-14-12-23(13-15-25)22-8-4-2-5-9-22)26-16-17-27(32)19-28(18-26)36-31(35)29(21-33)24-10-6-3-7-11-24/h2-15,26-29,33H,16-21H2,1H3/q+1/t26-,27+,28?,29-,32?/m1/s1

• InChIKey:
• CSYZZFNWCDOVIM-LZDKEIQCSA-N

• Fentonium is an aromatic ketone.
  Fentonium is an atropine derivative.

Thiourea, N-(2-phenylethyl)-N'-(4-propyl-2-thiazolyl)-

• CAS RN:
• 149486-74-8

• Formula:
• C15H19N3S2

• InChI:
• InChI=1S/C15H19N3S2/c1-2-6-13-11-20-15(17-13)18-14(19)16-10-9-12-7-4-3-5-8-12/h3-5,7-8,11H,2,6,9-10H2,1H3,(H2,16,17,18,19)

• InChIKey:
• YVTPTTMDIAAXHM-UHFFFAOYSA-N

• Thiourea, N-(2-phenylethyl)-N'-(4-propyl-2-thiazolyl)- is a useful research compound. Its molecular formula is C15H19N3S2 and its molecular weight is 305.5 g/mol. The purity is usually 95%.

Ethyl 5,5,5-trifluoropentanoate

• CAS RN:
• 217186-74-8

• Formula:
• C7H11F3O2

• InChI:
• InChI=1S/C7H11F3O2/c1-2-12-6(11)4-3-5-7(8,9)10/h2-5H2,1H3

• InChIKey:
• PLAAHDQADYDAIU-UHFFFAOYSA-N

• Ethyl 5,5,5-trifluoropentanoate is a useful research compound. Its molecular formula is C7H11F3O2 and its molecular weight is 184.16 g/mol. The purity is usually 95%.

3-(4-bromophenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one

In Stock

• CAS RN:
• 136386-74-8

• Formula:
• C16H13BrN2OS2

• InChI:
• InChI=1S/C16H13BrN2OS2/c17-9-5-7-10(8-6-9)19-15(20)13-11-3-1-2-4-12(11)22-14(13)18-16(19)21/h5-8H,1-4H2,(H,18,21)

• InChIKey:
• HGQSRTCHMCGLNJ-UHFFFAOYSA-N

• 3-(4-bromophenyl)-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C16H13BrN2OS2 and its molecular weight is 393.32. The purity is usually 95%.

1-[2-(dimethylamino)ethyl]-1H-indol-6-amine

In Stock

• CAS RN:
• 173386-74-8

• Formula:
• C12H17N3

• InChI:
• InChI=1S/C12H17N3/c1-14(2)7-8-15-6-5-10-3-4-11(13)9-12(10)15/h3-6,9H,7-8,13H2,1-2H3

• InChIKey:
• NMLMAJOVSWGCQS-UHFFFAOYSA-N

• 1-[2-(dimethylamino)ethyl]-1H-indol-6-amine is a useful research compound. Its molecular formula is C12H17N3 and its molecular weight is 203.28 g/mol. The purity is usually 95%.

1-Iodo-3-pentylbicyclo[1.1.1]pentane

Usually In Stock

• CAS RN:
• 212386-74-8

• Formula:
• C10H17I

• InChI:
• InChI=1S/C10H17I/c1-2-3-4-5-9-6-10(11,7-9)8-9/h2-8H2,1H3

• InChIKey:
• FMCFTKZAHCSIOY-UHFFFAOYSA-N

• 1-Iodo-3-pentylbicyclo[1.1.1]pentane is a useful research compound. Its molecular formula is C10H17I and its molecular weight is 264.15. The purity is usually 95%.

2-(3-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-7-ol

In Stock

• CAS RN:
• 791786-74-8

• Formula:
• C13H11ClN4O

• InChI:
• InChI=1S/C13H11ClN4O/c1-7-11-8(2)18(10-5-3-4-9(14)6-10)17-12(11)13(19)16-15-7/h3-6H,1-2H3,(H,16,19)

• InChIKey:
• HINCJNKPNUMTAF-UHFFFAOYSA-N

• 2-(3-chlorophenyl)-3,4-dimethyl-2H-pyrazolo[3,4-d]pyridazin-7-ol is a useful research compound. Its molecular formula is C13H11ClN4O and its molecular weight is 274.71. The purity is usually 95%.

(E)-2-bromo-1,3-dimethoxy-5-styrylbenzene

Usually In Stock

• CAS RN:
• 678986-74-8

• Formula:
• C16H15BrO2

• InChI:
• InChI=1S/C16H15BrO2/c1-18-14-10-13(11-15(19-2)16(14)17)9-8-12-6-4-3-5-7-12/h3-11H,1-2H3/b9-8+

• InChIKey:
• FSAQXUUAFIIOCB-CMDGGOBGSA-N

• (E)-2-bromo-1,3-dimethoxy-5-styrylbenzene is a useful research compound. Its molecular formula is C16H15BrO2 and its molecular weight is 319.19 g/mol. The purity is usually 95%.

methyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate

In Stock

• CAS RN:
• 877786-74-8

• Formula:
• C19H20ClN5O4

• InChI:
• InChI=1S/C19H20ClN5O4/c1-11-8-23(13-6-4-12(20)5-7-13)18-21-16-15(24(18)9-11)17(27)25(10-14(26)29-3)19(28)22(16)2/h4-7,11H,8-10H2,1-3H3

• InChIKey:
• VGJBFVZFMSJEBB-UHFFFAOYSA-N

• Methyl 2-[9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C19H20ClN5O4 and its molecular weight is 417.85. The purity is usually 95%.

N-(3-chlorophenyl)-2-spiro[1H-quinazoline-2,1'-cyclohexane]-4-ylsulfanylacetamide

In Stock

• CAS RN:
• 893786-74-8

• Formula:
• C21H22ClN3OS

• InChI:
• InChI=1S/C21H22ClN3OS/c22-15-7-6-8-16(13-15)23-19(26)14-27-20-17-9-2-3-10-18(17)24-21(25-20)11-4-1-5-12-21/h2-3,6-10,13,24H,1,4-5,11-12,14H2,(H,23,26)

• InChIKey:
• XSOHNJNYJLBFIL-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-spiro[1H-quinazoline-2,1'-cyclohexane]-4-ylsulfanylacetamide is a useful research compound. Its molecular formula is C21H22ClN3OS and its molecular weight is 399.94. The purity is usually 95%.

6-Chloro-1-(3-cyanophenyl)-1-oxohexane

In Stock

• CAS RN:
• 898786-74-8

• Formula:
• C13H14ClNO

• InChI:
• InChI=1S/C13H14ClNO/c14-8-3-1-2-7-13(16)12-6-4-5-11(9-12)10-15/h4-6,9H,1-3,7-8H2

• InChIKey:
• NGXQNSABIMWNEN-UHFFFAOYSA-N

• 6-Chloro-1-(3-cyanophenyl)-1-oxohexane is a useful research compound. Its molecular formula is C13H14ClNO and its molecular weight is 235.71 g/mol. The purity is usually 95%.

2-chlorofuro[3,4-b]pyridin-7(5H)-one

In Stock

• CAS RN:
• 1352886-74-8

• Formula:
• C7H4ClNO2

• InChI:
• InChI=1S/C7H4ClNO2/c8-5-2-1-4-3-11-7(10)6(4)9-5/h1-2H,3H2

• InChIKey:
• XJBMTYQPPVEEFN-UHFFFAOYSA-N

• 2-chlorofuro[3,4-b]pyridin-7(5H)-one is a useful research compound. Its molecular formula is C7H4ClNO2 and its molecular weight is 169.56. The purity is usually 95%.

1-(4-(Tert-butyl)phenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea

In Stock

• CAS RN:
• 1797286-74-8

• Formula:
• C18H29N3O2

• InChI:
• InChI=1S/C18H29N3O2/c1-18(2,3)14-4-6-15(7-5-14)20-17(23)19-10-13-21-11-8-16(22)9-12-21/h4-7,16,22H,8-13H2,1-3H3,(H2,19,20,23)

• InChIKey:
• VHQRBGYJFSKSKW-UHFFFAOYSA-N

• 1-(4-(Tert-butyl)phenyl)-3-(2-(4-hydroxypiperidin-1-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H29N3O2 and its molecular weight is 319.449. The purity is usually 95%.

2-(Methoxymethoxy)-6-methylbenzenesulfonyl chloride

In Stock

• CAS RN:
• 2138186-74-8

• Formula:
• C9H11ClO4S

• InChI:
• InChI=1S/C9H11ClO4S/c1-7-4-3-5-8(14-6-13-2)9(7)15(10,11)12/h3-5H,6H2,1-2H3

• InChIKey:
• DYBIXWSNZKFUAV-UHFFFAOYSA-N

• 2-(Methoxymethoxy)-6-methylbenzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H11ClO4S and its molecular weight is 250.69. The purity is usually 95%.

Tert-butyl 2-[1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl]benzoate

Usually In Stock

• CAS RN:
• 2361886-74-8

• Formula:
• C22H30N2O4

• InChI:
• InChI=1S/C22H30N2O4/c1-6-19(25)23(5)15-20(26)24-13-11-16(12-14-24)17-9-7-8-10-18(17)21(27)28-22(2,3)4/h6-10,16H,1,11-15H2,2-5H3

• InChIKey:
• UJRZERPQCUDHJO-UHFFFAOYSA-N

• Tert-butyl 2-[1-[2-[methyl(prop-2-enoyl)amino]acetyl]piperidin-4-yl]benzoate is a useful research compound. Its molecular formula is C22H30N2O4 and its molecular weight is 386.492. The purity is usually 95%.

1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-4-phenylbutan-1-one

Usually In Stock

• CAS RN:
• 2379986-74-8

• Formula:
• C22H28N2O2

• InChI:
• InChI=1S/C22H28N2O2/c1-18-8-5-13-21(23-18)26-17-20-12-7-15-24(16-20)22(25)14-6-11-19-9-3-2-4-10-19/h2-5,8-10,13,20H,6-7,11-12,14-17H2,1H3

• InChIKey:
• FQARBPCFHPHJST-UHFFFAOYSA-N

• 1-[3-[(6-Methylpyridin-2-yl)oxymethyl]piperidin-1-yl]-4-phenylbutan-1-one is a useful research compound. Its molecular formula is C22H28N2O2 and its molecular weight is 352.478. The purity is usually 95%.

3-(Iodomethyl)pyrrolidine

Usually In Stock

• CAS RN:
• 1289386-74-8

• Formula:
• C5H10IN

• InChI:
• InChI=1S/C5H10IN/c6-3-5-1-2-7-4-5/h5,7H,1-4H2

• InChIKey:
• BPDMVPHOJCZZRF-UHFFFAOYSA-N

• 3-(Iodomethyl)pyrrolidine is a useful research compound. Its molecular formula is C5H10IN and its molecular weight is 211.046. The purity is usually 95%.

(1S)-1-(4-Fluorophenyl)propylamine hydrochloride

In Stock

• CAS RN:
• 1145786-74-8

• Formula:
• C9H13ClFN

• InChI:
• InChI=1S/C9H12FN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H/t9-;/m0./s1

• InChIKey:
• SNOAOHJQSMWUAH-FVGYRXGTSA-N

• (1S)-1-(4-Fluorophenyl)propylamine hydrochloride is a useful research compound. Its molecular formula is C9H13ClFN and its molecular weight is 189.658. The purity is usually 95%.

1-(4-Fluorophenyl)propan-1-amine hydrochloride

• CAS RN:
• 1092797-76-6; 1145786-74-8; 1169576-95-7

• Formula:
• C9H13ClFN

• InChI:
• InChI=1S/C9H12FN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H

• InChIKey:
• SNOAOHJQSMWUAH-UHFFFAOYSA-N

• 1-(4-Fluorophenyl)propan-1-amine hydrochloride is a useful research compound. Its molecular formula is C9H13ClFN and its molecular weight is 189.66. The purity is usually 95%.